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Compound of Interest

Compound Name: Ammonium nitrate

Cat. No.: B1216098

An In-depth Guide to the Molecular Weight and Chemical Formula of Ammonium Nitrate

This technical guide provides a detailed analysis of the chemical formula and molecular weight
of ammonium nitrate, a compound widely used in fertilizers and as an oxidizing agent in
explosives.[1] This document is intended for researchers, scientists, and professionals in drug
development who require precise information on the fundamental chemical properties of this
compound.

Chemical Formula

Ammonium nitrate is an ionic salt composed of the ammonium cation (NHa4*) and the nitrate
anion (NOs™).[2] The electrostatic attraction between these two ions forms the compound. The
chemical formula for ammonium nitrate is NH4NOs.[1][2][3][4] This formula indicates that each
molecule is comprised of two nitrogen atoms, four hydrogen atoms, and three oxygen atoms.

Molecular Weight Calculation

The molecular weight (or more accurately, the formula weight for an ionic compound) of
ammonium nitrate is the sum of the atomic weights of its constituent atoms. The calculation is
based on the standard atomic weights of nitrogen, hydrogen, and oxygen.

The formula is broken down as follows:

» Nitrogen (N): There are two atoms of nitrogen.
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e Hydrogen (H): There are four atoms of hydrogen.
e Oxygen (O): There are three atoms of oxygen.

The molecular weight is calculated using the following formula: Molecular Weight = (2 x Atomic
Weight of N) + (4 x Atomic Weight of H) + (3 x Atomic Weight of O)

Using the standard atomic weights:

o Atomic Weight of Nitrogen (N) = 14.007 amu[5][6][7][8]

e Atomic Weight of Hydrogen (H) = 1.008 amu[9][10][11]

o Atomic Weight of Oxygen (O) = 15.999 amu[12][13][14][15]

Calculation:

e (2 x14.007 amu) + (4 x 1.008 amu) + (3 x 15.999 amu)

e =28.014 amu + 4.032 amu + 47.997 amu

e =80.043 amu

Therefore, the molecular weight of ammonium nitrate is approximately 80.043 g/mol .

Data Presentation: Atomic and Molecular Weights

The quantitative data used for the molecular weight calculation is summarized in the table
below for clarity and easy reference.
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Atom Count Standard Contribution
Element Symbol per Formula Atomic Weight to Molecular
Unit (amu) Weight (amu)
Nitrogen N 2 14.007[5][6][7][8]  28.014
Hydrogen H 4 1.008[9][10][11]  4.032
15.999[12][13]
Oxygen O 3 47.997
[14][15]
Total NHaNOs 9 80.043

Visualization of Chemical Composition

The logical relationship illustrating the composition of ammonium nitrate from its constituent
ions and elements is depicted in the following diagram.

Ammonium Nitrate (NH4NO3)
M.W. 80.043

ionic bond ionic bond

Ammonium Cation (NHa*) Nitrate Anion (NOs™)
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Caption: Hierarchical breakdown of Ammonium Nitrate into its constituent ions and elements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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